Cas no 157563-53-6 (Pentadecanoic acid, 2-undecyl-)

• Product Name: Pentadecanoic acid, 2-undecyl-
• CAS No: 157563-53-6
• MF: C₂₆H₅₂O₂
• MW: 396.689888954163
• CID: 1334907
• Update Time: 2024-08-18

Pentadecanoic acid, 2-undecyl- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid, 2-undecyl-

• Inchi： 1S/C26H52O2/c1-3-5-7-9-11-13-14-16-18-20-22-24-25(26(27)28)23-21-19-17-15-12-10-8-6-4-2/h25H,3-24H2,1-2H3,(H,27,28)
• InChI Key： XUAUFDAIXABDEF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 396.39696

Experimental Properties

• Density: 0.876±0.06 g/cm3(Predicted)
• Boiling Point: 508.6±18.0 °C(Predicted)
• PSA: 37.3
• pka: 4.79±0.40(Predicted)